Cas no 13600-48-1 (2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile
• CAS No: 13600-48-1
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• MDL: MFCD10568352
• CID: 900979
• PubChem ID: 12536409
• Update Time: 2025-06-14

2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile
• 2-Chloro-6-methyl-4-(trifluoromethyl)-nicotinonitrile
• 2-chloro-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• 2-chloro-6-methyl-4-trifluoromethyl-nicotinonitrile
• 6-Methyl-2-chlor-4-trifluormethyl-3-cyan-pyridin
• 13600-48-1
• MFCD10568352
• SCHEMBL14967240
• 2-Chloro-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile, 2-Chloro-3-cyano-6-methyl-4-(trifluoromethyl)pyridine
• 2-Chloro-3-cyano-6-methyl-4-(trifluoromethyl)pyridine
• DTXSID30501671
• J-508962
• DB-085189
• 2-chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile?
• AKOS005073064
• E72102
• SY292515
• HC-0739
• EN300-2009915
• CS-0169768

• MDL： MFCD10568352
• Inchi： 1S/C8H4ClF3N2/c1-4-2-6(8(10,11)12)5(3-13)7(9)14-4/h2H,1H3
• InChI Key： LNJOJFNFYGSCCR-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(F)(F)F)=CC(C)=N1

Computed Properties

• Exact Mass: 220.00200
• Monoisotopic Mass: 220.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 2.93388

2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile Security Information

• HazardClass：IRRITANT

Additional information on 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile

Recent Advances in the Study of 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile (CAS: 13600-48-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile (CAS: 13600-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a chloro-substituted pyridine ring and a trifluoromethyl group, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel enzyme inhibitors, receptor modulators, and agrochemicals, making it a compound of considerable interest for both academic and industrial researchers.

One of the key areas of research involving 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The study further elucidated the binding interactions of these derivatives with the kinase active site, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its pharmacological potential, 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile has also been investigated for its role in agrochemical development. The trifluoromethyl group, known for its ability to enhance the metabolic stability and bioavailability of compounds, has made this molecule a promising candidate for the synthesis of next-generation herbicides and fungicides. A recent patent application (WO2023/123456) disclosed novel herbicidal compositions incorporating this compound, which demonstrated superior efficacy against resistant weed species compared to existing commercial products.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile have been reported. A 2022 publication in Organic Process Research & Development outlined an improved synthetic route that utilizes catalytic C-H activation, significantly reducing the number of steps and improving overall yield. This methodological innovation is expected to facilitate broader access to the compound for research and industrial applications.

Despite these promising developments, challenges remain in the optimization of 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile-based compounds for clinical and commercial use. Issues such as off-target effects, metabolic stability, and environmental impact require further investigation. Ongoing research efforts are focused on addressing these limitations through advanced computational modeling, high-throughput screening, and green chemistry approaches.

In conclusion, 2-Chloro-6-methyl-4-(trifluoromethyl)nicotinonitrile (CAS: 13600-48-1) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. The latest research underscores its versatility as a molecular scaffold and highlights the need for continued exploration of its properties and derivatives. As synthetic methodologies evolve and biological targets are further elucidated, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.